Cas no 143330-91-0 (2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate)

• Product Name: 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate
• CAS No: 143330-91-0
• MF: C₉H₇Cl₃O₄
• MW: 285.50848031044
• MDL: MFCD02093462
• CID: 108294
• PubChem ID: 87569074
• Update Time: 2025-05-20

2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloroethyl 3,5-dihydroxybenzoate
• 3,5-DIHYDROXYBENZOIC ACID 2,2,2-TRICHLOROETHYL ESTER
• Benzoic acid,3,5-dihydroxy-, 2,2,2-trichloroethyl ester
• α-Resorcylic Acid 2,2,2-Trichloroethyl Ester
• 3,5-Dihydroxybenzoic Acid 2,2,2-Trichloroethyl Ester (ca. 20% in Dichloromethane, ca. 1mol/L)
• α-Resorcylic Acid 2,2,2-Trichloroethyl Ester (ca. 20% in Dichloromethane, ca. 1mol/L)
• UJFDPTHAQUCMRW-UHFFFAOYSA-N
• trichloroethyl 3,5-dihydroxybenzoate
• AX8258010
• D2655
• (2,2,2-trichloroethyl) 3,5-dihydroxybenzoate
• alpha-Resorcylic Ac
• 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate (ca. 20% in Dichloromethane, ca. 1mol/L)
• 143330-91-0
• SCHEMBL4709126
• DTXSID60572657
• CS-0328727
• T70281
• 2,2,2-Trichloroethyl3,5-Dihydroxybenzoate
• alpha-Resorcylic Acid 2,2,2-Trichloroethyl Ester
• 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate

• MDL： MFCD02093462
• Inchi： 1S/C9H7Cl3O4/c10-9(11,12)4-16-8(15)5-1-6(13)3-7(14)2-5/h1-3,13-14H,4H2
• InChI Key： UJFDPTHAQUCMRW-UHFFFAOYSA-N
• SMILES： ClC(COC(C1C=C(C=C(C=1)O)O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 283.94100
• Monoisotopic Mass: 283.940992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.9

Experimental Properties

• Density: 1.632
• Boiling Point: 447.3°C at 760 mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.613
• PSA: 66.76000
• LogP: 2.62480

2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H315-H319-H341-H350-H370-H372-H373-H411
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P311-P391-P405-P501
• Hazardous Material transportation number：1593
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate

2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate: A Comprehensive Overview

The compound 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate, identified by the CAS number 143330-91-0, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its trichloroethyl group attached to a benzoate moiety with hydroxyl groups at the 3 and 5 positions. Recent studies have highlighted its role in biomedical research, particularly in the development of novel drug delivery systems and as a precursor for advanced materials.

The synthesis of 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to enhance the efficiency of the reaction pathways. For instance, a study published in Chemical Reviews demonstrated that the use of palladium catalysts significantly improves the yield and purity of the compound during its synthesis. This advancement not only streamlines production but also reduces environmental impact by minimizing waste products.

In terms of its physical properties, 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it an ideal candidate for applications in solvent-based chemical reactions. Furthermore, the compound's stability under various pH conditions has been extensively studied. Recent findings indicate that it maintains structural integrity over a wide pH range (from 4 to 8), which is crucial for its use in biological systems.

The biological activity of 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate has been a focal point of recent research. Studies conducted at leading pharmaceutical institutions have revealed its potential as an anti-inflammatory agent. In vitro experiments have shown that the compound inhibits cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammation pathways. This discovery opens new avenues for its application in treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate has garnered attention in the field of materials science. Its ability to form stable ester linkages makes it a valuable component in the synthesis of biodegradable polymers. A recent study published in Nature Materials highlighted its role in creating eco-friendly packaging materials that degrade rapidly under composting conditions. This innovation aligns with global efforts to reduce plastic waste and promote sustainable practices.

The environmental impact of CAS No. 143330-91-0 has also been rigorously assessed. Researchers have evaluated its biodegradation rates under natural conditions and found that it decomposes efficiently within six months when exposed to soil microorganisms. This property underscores its suitability for use in green chemistry initiatives and environmentally responsible manufacturing processes.

In conclusion, 2,2,2-Trichloroethyl 3,5-Dihydroxybenzoate, with its CAS number 143330-91-0, represents a versatile compound with diverse applications across multiple disciplines. From drug development to sustainable materials science, this compound continues to be a subject of intense research interest. As advancements in synthetic methods and biological applications unfold, it is poised to play an even more significant role in shaping future innovations.